(2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: 2-ethoxy-N-[(2-ethylpyrazol-3-yl)methyl]ethanamine
• InChI: InChI=1S/C10H19N3O/c1-3-13-10(5-6-12-13)9-11-7-8-14-4-2/h5-6,11H,3-4,7-9H2,1-2H3
• InChI Key: PYPFMSCMIZMKIZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNCCOCC

Description

(2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine (CAS: 1599155-89-1) is a tertiary amine featuring a 2-ethoxyethyl group and a pyrazole-based substituent. Its molecular formula is C₁₀H₁₉N₃O, with a molecular weight of 197.28 g/mol .

Preparation Methods

Pyrazole Core Synthesis

The 1-ethyl-1H-pyrazole ring is typically synthesized via cyclocondensation reactions. A representative method involves:

Step 1: Cyclocondensation of Ethyl Hydrazine with 1,3-Diketones
Ethyl hydrazine reacts with acetylacetone or analogous 1,3-diketones under acidic or thermal conditions to form 1-ethyl-1H-pyrazole derivatives. For example:
$$
\text{CH}3\text{COCH}2\text{COCH}3 + \text{C}2\text{H}5\text{NHNH}2 \xrightarrow{\text{HCl, Δ}} \text{1-Ethyl-3,5-dimethyl-1H-pyrazole} + \text{H}_2\text{O}
$$
Modifying the diketone substituents allows positional control of functional groups on the pyrazole ring.

Step 2: Functionalization at the 5-Position
To introduce the methylene amine group, 5-formyl-1-ethyl-1H-pyrazole undergoes reductive amination or nucleophilic substitution:

• Reductive Amination :
  $$
  \text{5-Formyl-1-ethyl-1H-pyrazole} + \text{2-Ethoxyethylamine} \xrightarrow{\text{NaBH}_3\text{CN}} \text{Target Compound}
  $$
  This method is efficient but requires careful stoichiometry to avoid over-alkylation.

• Nucleophilic Substitution :
  Bromination of the 5-methyl group (via $$ \text{NBS} $$) followed by reaction with 2-ethoxyethylamine:
  $$
  \text{5-Bromomethyl-1-ethyl-1H-pyrazole} + \text{H}2\text{NCH}2\text{CH}2\text{OCH}2\text{CH}3 \xrightarrow{\text{Base}} \text{Target Compound}
  $$
  Polar aprotic solvents (e.g., DMF) and bases (e.g., $$ \text{K}2\text{CO}_3 $$) enhance reactivity.

Amine Alkylation Strategies

Method 1: Direct Alkylation of Pyrazole Methylamine
(1-Ethyl-1H-pyrazol-5-yl)methanamine reacts with 2-ethoxyethyl bromide under basic conditions:
$$
\text{5-(Aminomethyl)-1-ethyl-1H-pyrazole} + \text{BrCH}2\text{CH}2\text{OCH}2\text{CH}3 \xrightarrow{\text{Et}_3\text{N, DMF}} \text{Target Compound}
$$
Yields depend on the leaving group’s reactivity and steric hindrance.

Method 2: Reductive Amination
Condensation of 5-formyl-1-ethyl-1H-pyrazole with 2-ethoxyethylamine using $$ \text{NaBH}3\text{CN} $$ or $$ \text{NaBH(OAc)}3 $$:
$$
\text{RCHO} + \text{R'NH}2 \xrightarrow{\text{Reducing Agent}} \text{RCH}2\text{NHR'}
$$
This method avoids harsh conditions but requires anhydrous environments.

Alternative Pathways: Coupling Reactions

Buchwald-Hartwig Amination
Palladium-catalyzed coupling of 5-bromo-1-ethyl-1H-pyrazole with 2-ethoxyethylamine:
$$
\text{5-Bromo-1-ethyl-1H-pyrazole} + \text{H}2\text{NCH}2\text{CH}2\text{OCH}2\text{CH}3 \xrightarrow{\text{Pd}2\text{(dba)}_3, \text{Xantphos}} \text{Target Compound}
$$
This method offers regioselectivity but incurs higher costs due to catalyst requirements.

Optimization and Challenges

Reaction Conditions

Parameter	Optimal Range	Impact on Yield
Temperature	80–100°C	Higher rates, risk of decomposition
Solvent	DMF, MeCN, THF	Polarity enhances solubility
Catalyst (if used)	Pd(OAc)$$_2$$, Xantphos	Facilitates C–N coupling
Reaction Time	12–24 hours	Longer durations improve conversion

Common Side Reactions

• Over-Alkylation : Mitigated by using excess amine or bulky bases.
• Pyrazole Ring Opening : Avoided by maintaining neutral to slightly acidic conditions.

Analytical Characterization

The compound’s purity and structure are confirmed via:

• $$^1$$H NMR : Peaks at δ 1.2–1.4 (triplet, ethyl groups), δ 3.4–3.6 (ethoxy CH$$_2$$), δ 6.2 (pyrazole C–H).
• MS (ESI+) : Molecular ion peak at $$ m/z $$ 198.2 [M+H]$$^+$$.

Industrial and Laboratory-Scale Considerations

• Cost Efficiency : Direct alkylation (Method 1) is preferred for large-scale synthesis due to lower catalyst costs.
• Safety : 2-Ethoxyethyl bromide is a lachrymator; alternatives like mesylates reduce toxicity.

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced forms of the compound .

Scientific Research Applications

(2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of N-substituted pyrazolylmethyl amines , which are explored for their versatility in drug discovery. Below is a comparative analysis with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
(2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine	C₁₀H₁₉N₃O	197.28	- 2-ethoxyethyl - 1-ethylpyrazole	Potential solubility enhancement via ethoxy group; scaffold for bioactive molecules.
Benzyl[(1-ethyl-1H-pyrazol-5-yl)methyl]amine	C₁₃H₁₇N₃	215.29	- Benzyl - 1-ethylpyrazole	Increased lipophilicity due to benzyl group; used as a small-molecule scaffold in medicinal chemistry.
[2-(3,4-Dimethoxyphenyl)ethyl][(1-ethyl-1H-pyrazol-5-yl)methyl]amine	C₁₆H₂₃N₃O₂	289.38	- Dimethoxyphenyl - 1-ethylpyrazole	Enhanced electron-rich aromatic system; potential CNS activity due to methoxy groups.
(2-Fluoro-5-pyridin-3-yl-phenyl)-{1-methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-amine	C₂₇H₁₈F₃N₇O	546.1	- Trifluoromethylimidazole - Fluoro-pyridinyl	Patent example with kinase inhibitor potential; trifluoromethyl improves metabolic stability.

Key Comparative Insights

Substituent Effects on Physicochemical Properties :

• The ethoxyethyl group in the target compound likely improves aqueous solubility compared to benzyl or aryl analogs, which are more lipophilic .
• Trifluoromethyl and fluoro substituents in patent analogs (e.g., ) enhance metabolic stability and binding affinity in enzyme-targeted therapies.

Complex analogs (e.g., imidazole-pyridine hybrids in ) require multi-step syntheses, increasing production costs.

Dimethoxyphenyl derivatives (e.g., ) may exhibit CNS activity due to structural similarities to neurotransmitter modulators.

Q & A

Basic Research: Synthesis Optimization and Structural Characterization

Q1. What are the key challenges in synthesizing (2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine, and how can reaction conditions be optimized? Answer: Synthesis typically involves multi-step protocols, such as condensation reactions between pyrazole precursors and ethoxyethylamine derivatives. For example, analogous pyrazole derivatives require refluxing with hydrazine hydrate or phenyl hydrazine in the presence of catalysts like piperidine . Optimization focuses on controlling steric hindrance from the ethoxyethyl group and ensuring regioselectivity during alkylation. Reaction time (e.g., 8–12 hours) and solvent choice (e.g., ethanol or methanol) significantly impact yield. Purification via recrystallization or column chromatography is critical to isolate the target compound from byproducts .

Advanced Research: Biological Target Interactions

Q2. How does the substitution pattern of (2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine influence its binding to biological targets? Answer: The ethoxyethyl group enhances lipophilicity, potentially improving membrane permeability, while the pyrazole ring enables π-π stacking with aromatic residues in enzyme active sites. Comparative studies of methoxy vs. ethoxy substituents (e.g., in and ) show that bulkier ethoxy groups may reduce steric clashes in hydrophobic pockets, increasing binding affinity . Advanced techniques like surface plasmon resonance (SPR) or X-ray crystallography are recommended to map interactions with targets such as kinases or GPCRs.

Basic Research: Analytical Characterization

Q3. What analytical methods are most reliable for characterizing this compound’s purity and structure? Answer:

• Nuclear Magnetic Resonance (NMR): $^1$H and $^13$C NMR confirm regiochemistry of the pyrazole ring and ethoxyethyl chain. For example, methylene protons adjacent to the amine group typically resonate at δ 2.8–3.2 ppm .
• Mass Spectrometry (MS): High-resolution MS (HRMS) verifies molecular formula (e.g., [M+H]$^+$ peak).
• Infrared (IR) Spectroscopy: Stretching frequencies for C-N (1250–1350 cm$^{-1}$) and ether C-O (1100–1200 cm$^{-1}$) bonds validate functional groups .

Advanced Research: Computational Modeling

Q4. How can computational tools predict the compound’s pharmacokinetic properties and target selectivity? Answer:

• Molecular Dynamics (MD): Simulates conformational flexibility of the ethoxyethyl chain in solvated environments.
• Density Functional Theory (DFT): Calculates electron distribution to identify reactive sites (e.g., amine group for protonation).
• QSAR Models: Leverage PubChem descriptors (e.g., topological polar surface area, logP) to predict absorption and CNS permeability . Tools like Schrödinger’s Glide or AutoDock Vina assess docking scores against target libraries .

Advanced Research: Data Contradictions in Substituent Effects

Q5. How can conflicting data on substituent effects (e.g., methoxy vs. ethoxy groups) be resolved? Answer: Contradictions arise from variations in experimental systems (e.g., enzyme isoforms or cell lines). For instance, reports ethoxy groups enhance efficacy in in vitro kinase assays, while notes methoxy derivatives show higher solubility. Systematic studies using isogenic cell lines or standardized assay conditions (e.g., pH 7.4 buffer, 37°C) are essential. Meta-analysis of substituent Hammett constants (σ) or steric parameters (Es) can rationalize trends .

Basic Research: Stability and Degradation Pathways

Q6. What are the primary degradation pathways under physiological conditions? Answer:

• Hydrolysis: The ethoxyethyl chain may undergo oxidative cleavage via cytochrome P450 enzymes, forming ethanol and acetic acid derivatives.
• Photodegradation: UV exposure can destabilize the pyrazole ring, necessitating storage in amber glass .
• pH Sensitivity: The amine group protonates in acidic environments (e.g., stomach pH), altering solubility. Accelerated stability testing (40°C/75% RH for 6 months) identifies degradation products .

Advanced Research: In Vivo Efficacy and Toxicity

Q7. What experimental designs are recommended for evaluating in vivo efficacy and toxicity? Answer:

• Pharmacokinetics (PK): Use radiolabeled $^{14}$C-compound in Sprague-Dawley rats to track absorption, distribution (e.g., brain-to-plasma ratio), and excretion.
• Toxicology: OECD Guideline 407-compliant 28-day repeated-dose studies in rodents, monitoring liver enzymes (ALT/AST) and renal biomarkers (creatinine) .
• Dose Optimization: Apply response surface methodology (RSM) to balance efficacy (e.g., tumor reduction) and toxicity (e.g., LD$_{50}$) .

Basic Research: Solubility and Formulation Challenges

Q8. How can solubility limitations of this compound be addressed for in vitro assays? Answer:

• Co-solvents: Use DMSO (≤0.1% final concentration) or cyclodextrin-based solubilizers.
• pH Adjustment: Protonate the amine group in acidic buffers (pH 4–5) to enhance aqueous solubility.
• Nanoformulation: Encapsulate in PEGylated liposomes to improve bioavailability .